2-Amino-1-(3-(ethoxymethyl)piperidin-1-yl)ethan-1-one

• IUPAC Name: 2-amino-1-[3-(ethoxymethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C10H20N2O2/c1-2-14-8-9-4-3-5-12(7-9)10(13)6-11/h9H,2-8,11H2,1H3
• InChI Key: WEJOEYONSDQBIV-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CCCN(C1)C(=O)CN
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol

Description

2-Amino-1-(3-(ethoxymethyl)piperidin-1-yl)ethan-1-one, also known as N-ethyl-3-methoxy-piperidine-2-carboxamide, is a synthetic organic compound with a wide range of applications in the fields of medicine and chemistry. It is a white powder that is insoluble in water, but soluble in organic solvents. N-ethyl-3-methoxy-piperidine-2-carboxamide has been used in the synthesis of various compounds, such as drugs, dyes, and agrochemicals, and has been studied for its potential use in the treatment of various diseases.

Scientific Research Applications

Photopolymerization and Material Science

2-Amino-1-(3-(ethoxymethyl)piperidin-1-yl)ethan-1-one has been investigated in the context of photopolymerization. A study by Yang et al. (2018) focused on naphthalimide dyes, including variants containing a piperidine structure, for their use as one-component visible light initiators in photopolymerization. This research is significant for material science, particularly in developing new materials with specific light-initiated curing properties (Yang et al., 2018).

Crystallography

In crystallography, compounds related to 2-Amino-1-(3-(ethoxymethyl)piperidin-1-yl)ethan-1-one have been synthesized and analyzed. Raghuvarman et al. (2014) conducted a study on crystal structures of certain piperidine derivatives, revealing variations in molecular conformation which could be important for understanding molecular interactions in complex crystal structures (Raghuvarman et al., 2014).

Coordination Chemistry and Luminescence

Ghosh et al. (2006) explored the coordination behavior of hexadentate N-donor Schiff bases, including piperidine variants, towards zinc(II)pseudohalides. Their study encompasses syntheses, crystal structures, and the luminescent properties of these complexes, which have implications for materials science and coordination chemistry (Ghosh et al., 2006).

Synthesis of Pyrano and Pyrimidine Derivatives

Paronikyan et al. (2016) focused on synthesizing pyrano and pyrimidine derivatives utilizing compounds similar to 2-Amino-1-(3-(ethoxymethyl)piperidin-1-yl)ethan-1-one. This research is relevant for developing novel organic compounds with potential applications in pharmaceuticals and materials science (Paronikyan et al., 2016).

Novel Synthesis Techniques

Feng (2011) reported on a novel synthesis technique using materials related to 2-Amino-1-(3-(ethoxymethyl)piperidin-1-yl)ethan-1-one, demonstrating innovative approaches in organic synthesis (Feng, 2011).

Catalysis in Ethylene Oligomerization

Nyamato et al. (2016) investigated nickel(II) complexes chelated by (amino)pyridine ligands, which include piperidine structures, for their role in ethylene oligomerization. This research contributes to the field of catalysis and industrial chemistry (Nyamato et al., 2016).

Antimicrobial Activity

Patel et al. (2011) explored the antimicrobial activity of new pyridine derivatives, incorporating structures related to 2-Amino-1-(3-(ethoxymethyl)piperidin-1-yl)ethan-1-one. Their findings contribute to the ongoing search for novel antimicrobial agents (Patel et al., 2011).